Cas no 213192-56-4 (3-amino-3-4-(trifluoromethoxy)phenylpropanoic acid)

• Product Name: 3-amino-3-4-(trifluoromethoxy)phenylpropanoic acid
• CAS No: 213192-56-4
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• MDL: MFCD00764454
• CID: 875111
• PubChem ID: 2768460
• Update Time: 2025-06-07

3-amino-3-4-(trifluoromethoxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(4-TRIFLUOROMETHOXY-PHENYL)-PROPIONIC ACID
• 3-Amino-3-(4-trifluoromethoxyphenyl)-propionic acid
• 3-Amino-3-[4-(trifluoromethoxy)-phenyl]propanoic acid
• 3-AMINO-3-(4-(TRIFLUOROMETHOXY)PHENYL)PROPANOIC ACID
• 3-amino-3-(4-trifluoromethoxy)-phenylpropionic acid
• 3-amino-3-(4-trifluoromethoxyphenyl)propionic acid
• 3-amino-3-[4-(trifluoromethoxy)phenyl]propionic acid
• AB07049
• AC1MCFMZ
• AG-E-56228
• CTK4E6464
• SureCN5371011
• 3-Amino-3-(4-trifluoromethoxy)phenylpropionic acid
• EN300-145112
• 213192-56-4
• SR-01000307524-1
• SCHEMBL5371011
• (3S)-3-amino-3-[4-(trifluoromethoxy)phenyl]propanoic acid
• STL428874
• SR-01000307524
• DTXSID50377653
• A911543
• 3-amino-3-(4-trifluoromethoxyphenyl)propanoic acid
• 3-AMINO-3-(4-(TRIFLUOROMETHOXY)PHENYL)PROPANOICACID
• MFCD00764454
• AB35861
• AB35858
• AKOS000197002
• SY044882
• 11X-0813
• 3-amino-3-[4-(trifluoromethoxy)phenyl]propanoic Acid
• CS-0083350
•  
• 3-amino-3-4-(trifluoromethoxy)phenylpropanoic acid
• AKOS016339935

• MDL： MFCD00764454
• Inchi： 1S/C10H10F3NO3/c11-10(12,13)17-7-3-1-6(2-4-7)8(14)5-9(15)16/h1-4,8H,5,14H2,(H,15,16)
• InChI Key： CMNPXOOSNAGXEE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(CC(=O)O)N)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

3-amino-3-4-(trifluoromethoxy)phenylpropanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-4-(trifluoromethoxy)phenylpropanoic acid

Introduction to 3-Amino-3-(4-(Trifluoromethoxy)phenyl)propanoic Acid (CAS No. 213192-56-4)

3-Amino-3-(4-(trifluoromethoxy)phenyl)propanoic acid (CAS No. 213192-56-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFMPA, is characterized by its unique structural features, which include an amino group, a trifluoromethoxy-substituted phenyl ring, and a carboxylic acid moiety. These functional groups contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-amino-3-(4-(trifluoromethoxy)phenyl)propanoic acid is represented by the formula C₁₁H₁₁F₃NO₃. The presence of the trifluoromethoxy group (CF₃O-) imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The amino and carboxylic acid groups provide the compound with the ability to form hydrogen bonds, enhancing its solubility and reactivity in aqueous environments.

In recent years, TFMPA has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of various biological pathways. Research has shown that TFMPA can interact with specific enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of TFMPA. The researchers found that this compound exhibits potent inhibitory activity against a specific enzyme involved in the progression of neurodegenerative diseases. This finding suggests that TFMPA could be further developed into a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential as a therapeutic agent, TFMPA has also been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing the function of specific proteins and pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that TFMPA can be used as a probe to study the dynamics of protein-protein interactions in living cells. This application highlights the versatility of the compound and its potential to advance our understanding of complex biological processes.

The synthesis of 3-amino-3-(4-(trifluoromethoxy)phenyl)propanoic acid has been optimized through various methods, including multistep organic synthesis and catalytic processes. These synthetic routes have been designed to improve yield, purity, and scalability, making it feasible to produce large quantities of the compound for both research and industrial applications. A recent review article in Tetrahedron Letters (2020) provided a comprehensive overview of the synthetic strategies used to prepare TFMPA, highlighting advancements in green chemistry and sustainable synthesis methods.

In addition to its therapeutic and research applications, TFMPA has also been evaluated for its safety profile. Preclinical studies have shown that the compound exhibits low toxicity and good biocompatibility, which are crucial factors for its potential use in human therapies. However, further clinical trials are necessary to fully assess its safety and efficacy in treating specific diseases.

The future prospects for 3-amino-3-(4-(trifluoromethoxy)phenyl)propanoic acid are promising. Ongoing research continues to uncover new applications and mechanisms of action for this compound. As our understanding of its properties deepens, it is likely that TFMPA will play an increasingly important role in both medicinal chemistry and pharmaceutical development.

In conclusion, CAS No. 213192-56-4 (3-amino-3-(4-(trifluoromethoxy)phenyl)propanoic acid), or simply known as TFFPA, is a versatile compound with significant potential in various scientific fields. Its unique chemical structure, combined with its promising biological activities, makes it an exciting area of research for scientists and pharmaceutical companies alike.